Cas no 1784021-31-3 (2-(2,5-Difluorophenyl)-1-methylpiperidin-4-amine)

• Product Name: 2-(2,5-Difluorophenyl)-1-methylpiperidin-4-amine
• CAS No: 1784021-31-3
• MF: C₁₂H₁₆F₂N₂
• MW: 226.265649795532
• CID: 6076676
• PubChem ID: 83823479
• Update Time: 2025-06-14

2-(2,5-Difluorophenyl)-1-methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-704835
• 1784021-31-3
• 2-(2,5-difluorophenyl)-1-methylpiperidin-4-amine
• 2-(2,5-Difluorophenyl)-1-methylpiperidin-4-amine

• Inchi： 1S/C12H16F2N2/c1-16-5-4-9(15)7-12(16)10-6-8(13)2-3-11(10)14/h2-3,6,9,12H,4-5,7,15H2,1H3
• InChI Key： DECBJGFGSJTVLI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1CC(CCN1C)N)F

Computed Properties

• Exact Mass: 226.12815484g/mol
• Monoisotopic Mass: 226.12815484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(2,5-Difluorophenyl)-1-methylpiperidin-4-amine

Comprehensive Overview of 2-(2,5-Difluorophenyl)-1-methylpiperidin-4-amine (CAS No. 1784021-31-3)

The compound 2-(2,5-Difluorophenyl)-1-methylpiperidin-4-amine (CAS No. 1784021-31-3) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a difluorophenyl group and a methylpiperidin-4-amine backbone, this compound is being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for fluorinated compounds like 2-(2,5-Difluorophenyl)-1-methylpiperidin-4-amine has surged due to their enhanced stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates. This compound's difluorophenyl moiety is a critical feature, contributing to its potential efficacy in binding to specific biological targets. Scientists are actively investigating its interactions with enzymes and receptors, which could lead to breakthroughs in treating conditions such as chronic pain or mood disorders.

One of the most frequently searched questions about 2-(2,5-Difluorophenyl)-1-methylpiperidin-4-amine revolves around its synthesis and purification methods. The compound is typically prepared through multi-step organic reactions, including reductive amination and fluorination processes. Advanced techniques like high-performance liquid chromatography (HPLC) are employed to ensure high purity, which is essential for research applications. Laboratories worldwide are optimizing these protocols to achieve better yields and scalability, addressing the growing need for reliable sources of this compound.

The versatility of 2-(2,5-Difluorophenyl)-1-methylpiperidin-4-amine extends beyond pharmaceuticals. It is also being studied in material science, where its structural properties could contribute to the development of advanced polymers or coatings. The methylpiperidin-4-amine segment, in particular, offers interesting possibilities for modifying surface properties or creating functional materials. This dual applicability in both life sciences and industrial applications makes it a compound of broad interest.

From an SEO perspective, keywords such as "2-(2,5-Difluorophenyl)-1-methylpiperidin-4-amine supplier," "CAS 1784021-31-3 price," and "difluorophenyl derivatives uses" are highly relevant. These reflect the practical concerns of researchers and industry professionals seeking this compound for their work. Additionally, discussions around green chemistry and sustainable synthesis methods are increasingly tied to such compounds, as the scientific community strives to reduce environmental impact while maintaining efficiency.

In summary, 2-(2,5-Difluorophenyl)-1-methylpiperidin-4-amine (CAS No. 1784021-31-3) represents a promising area of research with diverse applications. Its unique chemical structure and potential therapeutic benefits continue to drive innovation across multiple disciplines. As studies progress, this compound may well become a cornerstone in the development of next-generation drugs and advanced materials, fulfilling the evolving needs of science and industry alike.